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Compound of Interest

Compound Name: tert-Butyl acrylate

Cat. No.: B159482 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide to the solution polymerization of tert-butyl acrylate
(tBA), a versatile monomer used in the synthesis of polymers for a range of applications,

including pharmaceuticals and cosmetics. The protocol outlines the steps for a standard free-

radical polymerization, and the accompanying data summarizes key reaction parameters and

characterization techniques.

Experimental Protocols
Materials

tert-Butyl acrylate (tBA) monomer (inhibitor-removed)

2,2'-Azobis(2-methylpropionitrile) (AIBN) (recrystallized)

Anhydrous solvent (e.g., 1,4-dioxane, 2-butanone, toluene, or acetone)[1][2]

Methanol (for precipitation)

Nitrogen gas (high purity)

Standard glassware for organic synthesis (Schlenk flask, condenser, etc.)
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Magnetic stirrer and heating mantle/oil bath

Pre-Polymerization Preparation
Monomer Purification: The inhibitor (typically hydroquinone monomethyl ether) must be

removed from the tBA monomer prior to polymerization. This can be achieved by washing

the monomer three times with a 5% aqueous sodium hydroxide solution, followed by

washing with distilled water until neutral. The purified monomer should then be dried over

anhydrous calcium chloride and distilled under reduced pressure.[3]

Initiator Purification: The initiator, AIBN, should be purified by recrystallization from cold

methanol to ensure high purity.[1]

Solvent Preparation: Solvents should be dried and purified using standard laboratory

procedures to remove water and other impurities that may interfere with the polymerization

reaction.[1]

Polymerization Procedure
Reaction Setup: Assemble a Schlenk flask equipped with a magnetic stir bar and a

condenser. The entire apparatus should be flame-dried or oven-dried before use to ensure it

is free of moisture.

Reagent Addition: In a typical procedure, add the desired amount of purified tBA monomer,

the chosen anhydrous solvent (e.g., 2-butanone), the chain transfer agent (CTA) if used

(e.g., DDMAT), and the AIBN initiator to the Schlenk flask.[1] A representative feeding ratio

could be [tBA]:[DDMAT]:[AIBN] = 100:10:1 in 5 mL of 2-butanone.[1]

Degassing: Seal the flask and purge the reaction mixture with high-purity nitrogen gas for at

least 15-20 minutes to remove dissolved oxygen, which can inhibit free-radical

polymerization.[1][3]

Polymerization: Immerse the flask in a preheated oil bath set to the desired reaction

temperature (e.g., 70°C).[1] Allow the reaction to proceed with continuous stirring for a

specified time (e.g., 6.5 hours).[3] The progress of the reaction can be monitored by taking

aliquots at different time intervals to determine monomer conversion.
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Termination: To quench the reaction, cool the flask to room temperature and expose the

solution to air.

Polymer Precipitation and Purification: Precipitate the synthesized poly(tert-butyl acrylate)

(PtBA) by slowly adding the polymer solution to a tenfold excess of a non-solvent, such as

methanol, while stirring.[3] The precipitated polymer can be collected by vacuum filtration. To

further purify the polymer, it can be redissolved in a suitable solvent (e.g., acetone) and

reprecipitated.[3]

Drying: Dry the purified polymer under vacuum until a constant weight is achieved.

Data Presentation
The following table summarizes typical quantitative data for the solution polymerization of tBA

under various conditions.
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Parameter Value Solvent
Initiator/Cataly
st System

Notes

Monomer
tert-Butyl

Acrylate (tBA)
- - -

Initiator AIBN 2-butanone -

Feeding ratio of

[tBA]:[CTA]:

[AIBN] =

100:10:1.[1]

Chain Transfer

Agent
DDMAT 2-butanone -

Used in RAFT

polymerization.

[1]

Reaction

Temperature
70°C 2-butanone AIBN -

Reaction Time 6.5 hours - CuBr/PMDETA

Monomer

conversion

reached 71%.[3]

Molecular Weight

(Mn)
15,960 g/mol - CuBr/PMDETA -

Polydispersity

Index (Mw/Mn)
1.21 - CuBr/PMDETA

Indicates a

controlled

polymerization.

[3]

Glass Transition

Temp. (Tg)
50°C - -

A characteristic

property of PtBA.

[4]

Mandatory Visualization
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Experimental Workflow for Solution Polymerization of tBA

Preparation

Polymerization

Workup & Characterization

Purify tBA Monomer
(Remove Inhibitor)

Add Monomer, Solvent,
& Initiator to Flask

Purify AIBN Initiator
(Recrystallize) Assemble & Dry Glassware

Degas with Nitrogen

Heat & Stir
(e.g., 70°C)

Precipitate Polymer
in Methanol

Filter & Dry Polymer

Characterize Polymer
(GPC, NMR, DSC, FTIR)
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Mechanism of Free-Radical Polymerization of tBA

Initiation

Propagation

Termination
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+ Monomer (M)

R-(M)n-M•
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+ Monomer (M)
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Dead Polymer

Combination or
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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